Cas no 64305-05-1 (Benzamide, N-[2-(2-imidazolidinylidene)-2-nitro-1-thioxoethyl]-)

• Product Name: Benzamide, N-[2-(2-imidazolidinylidene)-2-nitro-1-thioxoethyl]-
• CAS No: 64305-05-1
• MF: C₁₂H₁₂N₄O₃S
• MW: 292.313680648804
• CID: 1677168
• Update Time: 2024-09-03

Benzamide, N-[2-(2-imidazolidinylidene)-2-nitro-1-thioxoethyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[2-(2-imidazolidinylidene)-2-nitro-1-thioxoethyl]-

• Inchi： 1S/C12H12N4O3S/c17-11(8-4-2-1-3-5-8)15-12(20)9(16(18)19)10-13-6-7-14-10/h1-5,13-14H,6-7H2,(H,15,17,20)
• InChI Key： SREKCCMKFNYVMH-UHFFFAOYSA-N
• SMILES： C(NC(=S)/C(=C1\NCCN\1)/[N+]([O-])=O)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 292.06316

Experimental Properties

• Density: 1.400±0.06 g/cm3(Predicted)
• Melting Point: 141-143 °C
• PSA: 96.3
• pka: 6.83±0.70(Predicted)